20-Bromo-1,1,1-trideuterioicosane

• IUPAC Name: 20-bromo-1,1,1-trideuterioicosane
• InChI: InChI=1S/C20H41Br/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21/h2-20H2,1H3/i1D3
• InChI Key: CZASMUMJSKOHFJ-FIBGUPNXSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCCCCCBr
• Isomeric SMILES: [2H]C([2H])([2H])CCCCCCCCCCCCCCCCCCCBr
• Molecular Formula: C20H41Br
• Molecular Weight: 364.5 g/mol

Description

20-Bromo-1,1,1-trideuterioicosane (20-Br-TDC) is an organobromine compound with the molecular formula C20H36Br2D3. It is a colorless liquid at room temperature and is insoluble in water. 20-Br-TDC is a synthetic compound that is used in organic and medicinal chemistry. It has a wide range of applications and is used in the synthesis of various organic compounds. 20-Br-TDC is also used as a catalyst in various reactions.

Scientific Research Applications

Thermal Behavior of Brominated Compounds

Research has explored the thermal behavior of brominated compounds, focusing on how the position of the bromine atom affects pyroproduct distribution. For instance, brominated phenols' pyrolysis can indicate the potential formation of environmentally persistent dioxins and furans, depending on the bromine atoms' placement on the phenol structure. This research is crucial for understanding the environmental impact of brominated flame retardants and their decomposition products (Borojovich & Aizenshtat, 2002).

Synthesis and Reactivity of Brominated Alkenes

Another study demonstrates the synthetic utility of brominated alkenes in creating complex molecular structures. By treating bromoalkenes with alkynes, researchers have synthesized compounds with potential applications in materials science and catalysis, highlighting the importance of brominated intermediates in facilitating novel chemical transformations (Agou et al., 2015).

Brominated Building Blocks in Biosensors

The preparation of omega-functionalized eicosane-phosphate building blocks showcases the relevance of brominated compounds in developing biosensors. These building blocks, synthesized through halopolycarbon homologation involving brominated intermediates, can be used to study binding and structural organization on various surfaces, demonstrating the application of brominated compounds in the development of sensitive and selective biosensor devices (Jablonkai & Oroszlan, 2005).

Environmental Tracing with Bromoform

The use of bromoform, a brominated compound, as a potential tracer of coastal water masses illustrates an environmental application. Bromoform's distribution in seawater has been monitored to trace the movement of cooling water from industrial sources, such as nuclear power plants. This application underlines the role of brominated molecules in environmental monitoring and management (Yang, 2001).